2-((5-(1H-indol-3-yl)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl)thio)-N-(m-tolyl)acetamide

• IUPAC Name: 2-[[5-(1H-indol-3-yl)-4-(4-methoxyphenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-(3-methylphenyl)acetamide
• InChI: InChI=1S/C26H23N5O2S/c1-17-6-5-7-18(14-17)28-24(32)16-34-26-30-29-25(22-15-27-23-9-4-3-8-21(22)23)31(26)19-10-12-20(33-2)13-11-19/h3-15,27H,16H2,1-2H3,(H,28,32)
• InChI Key: YHQYBMXINUTMQK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)CSC2=NN=C(N2C3=CC=C(C=C3)OC)C4=CNC5=CC=CC=C54
• Molecular Formula: C26H23N5O2S
• Molecular Weight: 469.6 g/mol

Description

2-((5-(1H-indol-3-yl)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl)thio)-N-(m-tolyl)acetamide is a useful research compound. Its molecular formula is C26H23N5O2S and its molecular weight is 469.56. The purity is usually 95%.
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Scientific Research Applications

Antiviral and Anticancer Properties

Research on compounds similar to 2-((5-(1H-indol-3-yl)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl)thio)-N-(m-tolyl)acetamide has shown significant promise in antiviral and anticancer applications. For instance, derivatives of 1,2,4-triazole, a component of the compound , have been synthesized and demonstrated inhibitory activity against HIV in MT-4 cells (Hamad et al., 2010). Another study found that certain derivatives showed promising antibacterial and antifungal activities, indicating potential in combating various pathogenic microorganisms (Debnath & Ganguly, 2015).

Synthesis and Physical-Chemical Properties

Studies focusing on the synthesis and exploration of physical-chemical properties of 1,2,4-triazole derivatives have been conducted to develop new native drugs. Such research involves confirming the structure of these compounds using modern physical-chemical methods of analysis (Safonov, Panasenko, & Knysh, 2017). The variability in the synthesis process, including conventional and microwave-assisted methods, has also been explored to control reaction time and yield, indicating the compound's versatility in scientific research (Virk et al., 2018).

Inhibition of Enzymes

Compounds related to this compound have demonstrated good activity against various enzymes, such as bovine carbonic anhydrase and acetylcholinesterase, which are crucial in biological processes (Virk et al., 2018). These findings suggest potential therapeutic applications in treating diseases related to enzyme dysfunction.

Potential in Imaging and Diagnostics

Some derivatives have been explored for their use in imaging, particularly in brain imaging. For example, research involving the synthesis and evaluation of dipeptide attached to triazole-pyridine moiety indicated potential use as a novel agent for brain SPECT, showing higher brain uptake than current radiopharmaceuticals (Abdel-Ghany, Moustafa, Abdel-Bary, & Shamsel-Din, 2013).